N-[1-(Hydroxymethyl)-2,3-dihydroinden-1-yl]prop-2-enamide

• IUPAC Name: N-[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]prop-2-enamide
• InChI: InChI=1S/C13H15NO2/c1-2-12(16)14-13(9-15)8-7-10-5-3-4-6-11(10)13/h2-6,15H,1,7-9H2,(H,14,16)
• InChI Key: VCQPPNWVFBFEPF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1(CCC2=CC=CC=C21)CO
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-[1-(Hydroxymethyl)-2,3-dihydroinden-1-yl]prop-2-enamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is commonly known as HPI-4 and belongs to the class of indenylpropenamides. HPI-4 has been studied for its various biological effects, including its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of HPI-4 is not fully understood. However, it has been suggested that it may act by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
HPI-4 has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and modulate the immune response. HPI-4 has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of HPI-4 is its potential as a therapeutic agent for various diseases. However, there are also some limitations to its use in lab experiments. HPI-4 is a relatively new compound, and its pharmacokinetics and toxicity profile are not fully understood. Therefore, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on HPI-4. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. HPI-4 has been shown to have neuroprotective effects in animal models, and further studies are needed to determine its potential in humans.
Another area of interest is the development of HPI-4 analogs with improved pharmacokinetics and toxicity profiles. These analogs could have potential as novel therapeutic agents for various diseases.
In conclusion, HPI-4 is a promising compound with potential therapeutic applications in various diseases. Further studies are needed to determine its safety and efficacy in humans, and to develop analogs with improved pharmacokinetics and toxicity profiles.

Synthesis Methods

The synthesis of HPI-4 involves the reaction of 1-(hydroxymethyl)-2,3-dihydroindene with propargylamine. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product.

Scientific Research Applications

HPI-4 has been extensively studied for its therapeutic potential in various diseases. The anti-inflammatory properties of HPI-4 have been reported in several studies. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.